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Compound of Interest

Compound Name: Ethyl N-butyl-N-cyanocarbamate

Cat. No.: B063770 Get Quote

These application notes provide detailed methodologies for the quantitative analysis of Ethyl
N-butyl-N-cyanocarbamate in various matrices. The protocols are intended for researchers,

scientists, and drug development professionals.

Gas Chromatography-Mass Spectrometry (GC-MS)
Method
Gas chromatography coupled with mass spectrometry (GC-MS) is a highly selective and

sensitive method for the quantification of volatile and semi-volatile compounds like Ethyl N-
butyl-N-cyanocarbamate. This method is suitable for complex matrices and provides

confirmation of the analyte's identity.
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Parameter Performance

Limit of Detection (LOD) 5 - 25 µg/L[1]

Limit of Quantification (LOQ) 5.0 - 7.5 µg/kg[2][3]

Linearity (r²) > 0.99

Recovery 85% - 121%[4]

Relative Standard Deviation (RSD) < 15%

Experimental Protocol

a. Sample Preparation (Solid-Phase Extraction - SPE)

Internal Standard Addition: Spike the sample with an appropriate internal standard (e.g., a

deuterated analog or a structurally similar compound not present in the sample).

Sample Loading: Load 5 mL of the sample onto a diatomaceous earth SPE column.[3]

Elution: Elute the analyte and internal standard with a suitable solvent mixture, such as

dichloromethane or ethyl acetate/diethyl ether (5:95 v/v).[3]

Concentration: Concentrate the eluate to approximately 1 mL under a gentle stream of

nitrogen.

Reconstitution: Reconstitute the residue in a suitable solvent (e.g., ethyl acetate) to a final

volume of 1 mL for GC-MS analysis.

b. GC-MS Instrumentation and Conditions

Gas Chromatograph: Agilent 7890B GC or equivalent.

Mass Spectrometer: Agilent 5977A MS or equivalent.

Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

Injector Temperature: 250°C.
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Oven Temperature Program:

Initial temperature: 40°C, hold for 5 min.

Ramp 1: 10°C/min to 60°C.

Ramp 2: 3°C/min to 140°C.

Ramp 3: 10°C/min to 230°C, hold for 3.3 min.[4]

Carrier Gas: Helium at a constant flow rate of 1 mL/min.[5]

Injection Mode: Splitless.

Transfer Line Temperature: 240°C.[4]

Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Selected Ion Monitoring (SIM).

Ions to Monitor: Based on the mass spectrum of Ethyl N-butyl-N-cyanocarbamate
(Quantifier and qualifier ions to be determined from a standard). For related compounds like

ethyl carbamate, ions monitored are m/z 44, 62, and 74.[4]

Workflow Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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